Bis[4-(benzenesulfonyl)phenyl]phosphinic acid

• CAS No.: 62489-11-6
• Molecular Formula: C24H19O6PS2
• Molecular Weight: 498.5 g/mol
• IUPAC Name: bis[4-(benzenesulfonyl)phenyl]phosphinic acid
• InChI: InChI=1S/C24H19O6PS2/c25-31(26,19-11-15-23(16-12-19)32(27,28)21-7-3-1-4-8-21)20-13-17-24(18-14-20)33(29,30)22-9-5-2-6-10-22/h1-18H,(H,25,26)
• InChI Key: NPDHGLGVYJJTMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)P(=O)(C3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4)O

Description

Bis[4-(benzenesulfonyl)phenyl]phosphinic acid is an organophosphorus compound characterized by the presence of phosphinic acid and benzenesulfonyl groups

Preparation Methods

The synthesis of bis[4-(benzenesulfonyl)phenyl]phosphinic acid typically involves the reaction of phosphinic acid derivatives with benzenesulfonyl chloride. One common method includes the alkylation of isoprenyl-H-phosphinic acid using N-bromoacetyl aspartic acid dibenzyl ester under silyl-Arbusov conditions, followed by esterification with benzylbromide in the presence of silver oxide . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

Bis[4-(benzenesulfonyl)phenyl]phosphinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl groups to sulfide groups.

Substitution: The compound can undergo substitution reactions, where the benzenesulfonyl groups are replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Bis[4-(benzenesulfonyl)phenyl]phosphinic acid has several scientific research applications:

Chemistry: It is used as a ligand in various catalytic reactions, including Buchwald-Hartwig cross-coupling, Suzuki-Miyaura coupling, and Heck reactions.

Biology: The compound’s derivatives have been studied for their potential biological activities, including antibacterial and antiviral properties.

Medicine: Research has explored its use in developing new pharmaceuticals, particularly as enzyme inhibitors and bioisosteres.

Industry: It is used in the synthesis of advanced materials and as a precursor for other organophosphorus compounds.

Mechanism of Action

The mechanism of action of bis[4-(benzenesulfonyl)phenyl]phosphinic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor by binding to the active site of enzymes, thereby blocking their activity. This interaction often involves the formation of a tetrahedral transition state, which is stabilized by the phosphinic acid group .

Comparison with Similar Compounds

Bis[4-(benzenesulfonyl)phenyl]phosphinic acid can be compared to other similar compounds, such as:

Phosphonates: These compounds have a similar phosphorus-containing structure but differ in their chemical reactivity and biological activity.

Phosphates: While phosphates are more commonly found in nature, phosphinic acids like this compound are less common and offer unique properties for synthetic applications.

Phosphinopeptides: These compounds are used as metalloprotease inhibitors and share some structural similarities with this compound.